3-(2-Methoxybenzoyl)thiophene
Overview
Description
3-(2-Methoxybenzoyl)thiophene, also known as this compound, is a useful research compound. Its molecular formula is C12H10O2S and its molecular weight is 218.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Insights
Synthesis of Photochromic Thieno-2H-Chromene Derivatives The research presented by Queiroz et al. explores the synthesis of photochromic thieno-2H-chromenes from hydroxybenzo[b]thiophenes. The process involves the demethylation of methoxybenzo[b]thiophenes, leading to the preparation of hydroxybenzo[b]thiophenes, which are key precursors. The study highlights the photochromic behavior of the synthesized compounds, comparing them to reference compounds for a deeper understanding of their properties (Queiroz et al., 2000).
X-ray Structures of Methoxybenzo[b]Thiophenes Mullica et al. conducted a detailed study on the crystal and molecular structures of methoxybenzo[b]thiophenes using single-crystal X-ray diffractometry. This research provides insights into the molecular arrangements and highlights the significance of hydrogen bonding and van der Waals forces in the structural stability of these compounds (Mullica et al., 1996).
Chemical Reactions and Modifications
Vilsmeier–Haack Reaction with Methoxybenzo[b]Thiophen The study by Ricci et al. explores the Vilsmeier–Haack formylation of methoxybenzo[b]thiophen, revealing the conditions under which different products can be synthesized. This research provides valuable insights into the chemical reactivity and potential modifications of methoxybenzo[b]thiophen (Ricci et al., 1967).
Synthesis of 2-Aryl-3-Anilinobenzo[b]Thiophene Derivatives Romagnoli et al. developed a method for constructing a series of 2-aryl-3-(3,4,5-trimethoxyanilino)-6-methoxybenzo[b]thiophenes, investigating their antiproliferative properties. This research underscores the therapeutic potential of benzo[b]thiophene derivatives in cancer chemotherapy, focusing on their role in inducing apoptosis (Romagnoli et al., 2021).
Future Directions
Properties
IUPAC Name |
(2-methoxyphenyl)-thiophen-3-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2S/c1-14-11-5-3-2-4-10(11)12(13)9-6-7-15-8-9/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZAKRXIKWPTTPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2=CSC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70546627 |
Source
|
| Record name | (2-Methoxyphenyl)(thiophen-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70546627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
109106-65-2 |
Source
|
| Record name | (2-Methoxyphenyl)(thiophen-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70546627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-1-[2-hydroxy-4-(methylsulfanyl)phenyl]ethan-1-one](/img/structure/B12005.png)
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